N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(1,2-benzoxazol-3-yl)acetamide

• IUPAC Name: N-[3-(aminomethyl)-3-phenylcyclobutyl]-2-(1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C20H21N3O2/c21-13-20(14-6-2-1-3-7-14)11-15(12-20)22-19(24)10-17-16-8-4-5-9-18(16)25-23-17/h1-9,15H,10-13,21H2,(H,22,24)
• InChI Key: BHFOSXQQHWQANW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(CN)C2=CC=CC=C2)NC(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(1,2-benzoxazol-3-yl)acetamide, also known as ABP-700, is a novel anesthetic drug that has been developed for use in surgical procedures. This drug has gained significant attention due to its unique mechanism of action and potential advantages over traditional anesthetics.

Scientific Research Applications

Antitumor Activity

N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, structurally related to N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(1,2-benzoxazol-3-yl)acetamide, have been synthesized and evaluated for their potential antitumor activity. Among these compounds, some showed considerable anticancer activity against various cancer cell lines, highlighting the significance of benzothiazole and benzoxazole derivatives in antitumor research (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Anticancer Effects

New lipophilic acetamide derivatives have been synthesized, showing promising antibacterial and antifungal activity, as well as potential anticancer effects. This research emphasizes the broad spectrum of activity these compounds have against both microbial infections and cancer cells, suggesting their versatile therapeutic potential (Ahmed et al., 2018).

COVID-19 Drug Research

Investigation into N-(phenylsulfonyl)acetamide derivatives has provided insights into their potential use as COVID-19 drugs. This study highlights the theoretical and practical applications of these compounds in combating SARS-CoV-2, showcasing the importance of such research in current global health crises (Fahim & Ismael, 2021).

Antimicrobial Activity and Quantum Calculations

Sulphonamide derivatives have been synthesized and demonstrated good antimicrobial activity, supported by computational calculations. This synergy between theoretical and experimental approaches provides a comprehensive understanding of the antimicrobial potential of these compounds (Fahim & Ismael, 2019).

Selective Inhibition of Inducible Nitric-oxide Synthase

N-(3-(Aminomethyl)benzyl)acetamidine (1400W) has been identified as a highly selective inhibitor of inducible nitric-oxide synthase (iNOS), demonstrating the potential of similar compounds in selectively targeting enzymes or receptors for therapeutic purposes. This selectivity is crucial for developing drugs with fewer side effects and higher efficacy (Garvey et al., 1997).